3-(Nitromethylene)oxetane
Overview
Description
“3-(Nitromethylene)oxetane” is a versatile and promising building block for energetic oxetane-based monomers . It exhibits an explosophoric group and has recently become commercially available . It is used in the field of energetic materials, where older developments are increasingly replaced by more environmentally benign, less expensive, and likewise or more powerful compounds .
Synthesis Analysis
The synthesis of “3-(Nitromethylene)oxetane” involves conjugate addition of various α-amino esters to a 3-(nitromethylene)oxetane, reduction of the nitro group, and further coupling with N-Z protected amino acids to grow the peptide chain .
Molecular Structure Analysis
The molecular structure of “3-(Nitromethylene)oxetane” was elucidated by X-ray diffraction . It crystallizes in the monoclinic space group C2/c with eight formula units per cell and a density of 1.589 g cm^−3 (143 K) corresponding to a room temperature density of 1.550 g cm^−3 .
Chemical Reactions Analysis
The chemical reactions of “3-(Nitromethylene)oxetane” involve conjugate addition of various α-amino esters to a 3-(nitromethylene)oxetane, reduction of the nitro group, and further coupling with N-Z protected amino acids to grow the peptide chain .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(Nitromethylene)oxetane” include a density of 1.5±0.1 g/cm^3, boiling point of 243.1±33.0 °C at 760 mmHg, vapour pressure of 0.1±0.5 mmHg at 25°C, and enthalpy of vaporization of 46.1±3.0 kJ/mol . It also has a flash point of 145.5±27.4 °C, index of refraction of 1.655, molar refractivity of 27.7±0.3 cm^3, and a molar volume of 75.5±3.0 cm^3 .
Scientific Research Applications
Energetic Oxetane-Based Monomers
3-(Nitromethylene)oxetane: is a promising building block for the synthesis of energetic oxetane-based monomers. These monomers are crucial in the development of energetic materials that are environmentally benign, less expensive, and more powerful compared to older developments like RDX, ONC, and CL20 . The compound’s explosophoric group and commercial availability make it an attractive candidate for creating monomers through cost-efficient one-pot syntheses .
Nitrogen-Rich Motifs
The compound plays a significant role in replacing older energetic materials with nitrogen-rich motifs like tetrazoles. Nitrogen-rich compounds are sought after for their high energy content, which is essential for various applications ranging from propellants to explosives .
Performance Enhancement of Energetic Binders
Energetic binders are often oxetane-based, and 3-(Nitromethylene)oxetane provides suitable monomers that can enhance the performance of these binders. Prior art binders show poor performances, which reduce the overall effectiveness of energetic materials. The use of this compound in binders can lead to improved performance .
Synthesis of Derivatives
3-(Nitromethylene)oxetane: is used to synthesize derivatives based on 1H-tetrazole, 1H-tetrazole-5-amine, and powerful primary explosives like 5-azido-1H-tetrazole (5AzT) and 5-nitro-2H-tetrazole (5NT). These derivatives have been studied for their low sensitivities to external stimuli, which is a desirable property for safe handling and use .
Safety and Handling
The compound requires careful handling due to its energetic nature. Safety precautions such as the use of safety goggles, face shields, earthed equipment, Kevlar gloves, and earplugs are recommended during synthesis and handling .
Thermal Analysis and Stress Tests
3-(Nitromethylene)oxetane: undergoes thermal analysis to determine its decomposition temperature and thermal behavior. Thermal stress tests and small-scale shock reactivity tests (SSRT) are conducted to evaluate its performance under various conditions .
Vibrational and Multinuclear NMR Spectroscopy
The compound is studied using vibrational and multinuclear NMR spectroscopy, including 1H, 13C, and 14N, to understand its molecular structure and behavior .
Performance Calculations
Performance calculations using thermochemical codes like EXPLO5 V6.04 are performed to predict the performance of 3-(Nitromethylene)oxetane derivatives. These calculations help in comparing the compound’s performance with prior art energetic oxetanes and TNT .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 3-(Nitromethylene)oxetane is the energetic binders used in the field of energetic materials . These binders are typically oxetane-based . 3-(Nitromethylene)oxetane, with its explosophoric group, is seen as a promising building block for these binders .
Mode of Action
3-(Nitromethylene)oxetane interacts with its targets by providing suitable monomers for the creation of energetic binders . This is achieved through elegant and cost-efficient one-pot syntheses via conjugate addition .
Biochemical Pathways
It is known that the compound plays a role in the synthesis of energetic binders, which are crucial components in the field of energetic materials .
Pharmacokinetics
It is known that the compound has recently become commercially available , suggesting that it has been deemed safe and effective for use in its intended applications.
Result of Action
The molecular and cellular effects of 3-(Nitromethylene)oxetane’s action primarily involve the enhancement of the performance of energetic binders . This results in more powerful compounds being developed in the field of energetic materials .
Action Environment
The action of 3-(Nitromethylene)oxetane can be influenced by various environmental factors. It is known, though, that the compound exhibits an explosophoric group, which may influence its stability and reactivity .
properties
IUPAC Name |
3-(nitromethylidene)oxetane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NO3/c6-5(7)1-4-2-8-3-4/h1H,2-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYPAYWPSPJDUBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=C[N+](=O)[O-])CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60693533 |
Source
|
| Record name | 3-(Nitromethylidene)oxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Nitromethylene)oxetane | |
CAS RN |
922500-95-6 |
Source
|
| Record name | 3-(Nitromethylene)oxetane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=922500-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Nitromethylidene)oxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(nitromethylidene)oxetane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using 3-(nitromethylene)oxetane in peptide backbone modification?
A1: The research highlights the use of 3-(nitromethylene)oxetane in synthesizing a new class of peptidomimetics. [] Peptidomimetics are molecules mimicking the biological actions of peptides but with altered structures. This modification often leads to improved drug-like properties.
Q2: How is 3-(nitromethylene)oxetane incorporated into the peptide structure?
A2: The synthesis involves a conjugate addition reaction where α-amino esters react with the double bond of the nitromethylene group in 3-(nitromethylene)oxetane. [] This is followed by the reduction of the nitro group to an amine, which can then be coupled with N-protected amino acids. This process allows for the step-by-step growth of the peptide chain with the oxetane ring integrated into its backbone. []
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